![molecular formula C16H15FN4O2S B2641282 2-fluoro-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzenesulfonamide CAS No. 2034253-89-7](/img/structure/B2641282.png)
2-fluoro-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-fluoro-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzenesulfonamide, also known as FPTQ, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. FPTQ belongs to the class of sulfonamide compounds and has been studied for its biological and physiological effects.
Scientific Research Applications
Environmental Monitoring and Human Biomonitoring :
- Fluorochemicals like perfluorooctanesulfonate (PFOS) and related compounds have been extensively used in consumer products and industrial applications. These compounds are persistent and accumulate in human and wildlife tissues. Studies have investigated the concentrations of these chemicals in the serum and liver of non-occupationally exposed humans to understand their persistence and potential health impacts (Olsen et al., 2004). Similar research has been conducted in various countries to monitor the prevalence and distribution of fluorochemicals in human blood, helping in understanding the exposure patterns and potential sources (Kannan et al., 2004).
Advancements in Medical Imaging :
- Fluorochemicals have also found applications in medical imaging. For instance, novel PET tracers like 11C-labeled 2-(2-[2-dimethylaminothiazol-5-yl]ethenyl)-6-(2-[fluoro]ethoxy)benzoxazole (BF-227) have been developed for in vivo detection of amyloid plaques in Alzheimer’s disease. This highlights the utility of fluorochemicals in developing advanced diagnostic tools for neurodegenerative diseases (Furukawa et al., 2010).
Investigations into Environmental Health Risks :
- Studies have also focused on the environmental health risks associated with fluorochemicals. Research analyzing the serum elimination half-life of fluorochemicals like PFOS in retired fluorochemical production workers has provided insights into the persistence of these compounds in humans and their potential long-term health impacts (Olsen et al., 2007).
properties
IUPAC Name |
2-fluoro-N-[1-phenyl-2-(triazol-2-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O2S/c17-14-8-4-5-9-16(14)24(22,23)20-15(12-21-18-10-11-19-21)13-6-2-1-3-7-13/h1-11,15,20H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVVMJRHCEKYHKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2N=CC=N2)NS(=O)(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.